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Compound of Interest

Compound Name: 4-Bromopicolinic acid

Cat. No.: B016424

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Bromopicolinic acid, identified by the CAS number 30766-03-1, is a halogenated pyridine
carboxylic acid derivative.[1][2] It serves as a pivotal synthetic intermediate and building block
in various fields, most notably in medicinal chemistry and agrochemical development.[1][3] Its
structural features—a pyridine ring, a carboxylic acid group, and a bromine atom—confer
versatile reactivity, making it a valuable component in the synthesis of complex, biologically
active molecules.[3][4] This document provides a comprehensive technical overview of its
properties, synthesis, reactivity, and applications, tailored for professionals in research and
development.

Physicochemical Properties

4-Bromopicolinic acid typically presents as a white to off-white or light yellow crystalline solid.
[1][3][5] Its key physicochemical properties are summarized in the table below, compiled from
various sources.
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Property Value References

CAS Number 30766-03-1 [2][3][6]1[7]

Molecular Formula CeH4BrNO2 [2][3][8]

Molecular Weight 202.01 g/mol [2][3][6][8]
White to light yellow

Appearance , [31[5]
solid/powder

Melting Point 172-174 °C [2][6]

Boiling Point (Predicted)

347.8+27.0°C

[2]

pKa (Predicted)

3.25+0.10

[2]

Solubility

Sparingly soluble in DMSO,
Methanol, Water. Soluble in

polar solvents.

[1](2]

Storage

Room temperature or 2-8°C.

Keep sealed in a dry, dark

place.

[2]131°]

Spectroscopic and Analytical Data

Spectroscopic analysis is crucial for structure confirmation and purity assessment. While

detailed spectral data is often proprietary, typical quality control findings are listed.
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Analysis Type Observation References

Spectrum consistent with the
1H NMR chemical structure of 4- [5][10]

Bromopicolinic acid.

Purity (HPLC) > 95-99% [51[61[71

INChl=1S/C6H4BrNO2/c7-4-1-

InChl 2-8-5(3-4)6(9)10/h1-3H, [2][7][10]
(H,9,10)
SMILES C1(C(0)=0)=NC=CC(Bn)=C1  [2][10]

Synthesis and Experimental Protocols

The most commonly cited method for synthesizing 4-Bromopicolinic acid is the oxidation of 4-
bromo-2-methylpyridine, typically using a strong oxidizing agent like potassium permanganate
(KMnOa).[11] This approach is favored for its efficiency and relatively high yield.[11]

Experimental Protocol: Oxidation of 4-Bromo-2-
methylpyridine

This protocol is adapted from established synthesis procedures.[2][11]

Materials:

4-bromo-2-methylpyridine

Potassium permanganate (KMnOa)

Water (H20)

Concentrated Hydrochloric Acid (HCI)

Ethanol

Dichloromethane (optional, for extraction)
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Procedure:

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,
and condenser, add 4-bromo-2-methylpyridine (1.0 eq) and water.

e Heating: Heat the stirred mixture to approximately 80°C.[2]

o Oxidant Addition: Add potassium permanganate (KMnQOa4) (approx. 4.5 eq) portion-wise over
2-3 hours, maintaining the reaction temperature at 80-82°C.[11]

e Reaction Monitoring: Continue stirring at 80°C for an additional 3-4 hours until the reaction is
complete (monitor by TLC or LC-MS).[2]

o Work-up: Cool the reaction mixture to room temperature and filter to remove the manganese
dioxide byproduct.

 Acidification: Carefully adjust the pH of the clear filtrate to 4-5 with concentrated HCI. A white
precipitate of 4-Bromopicolinic acid will form.[2]

« |solation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product
by filtration, wash with cold water, and dry under vacuum.

« Purification (Optional): The crude product can be further purified by recrystallization from a
suitable solvent system (e.g., water/ethanol). An alternative workup involves vacuum
concentrating the filtrate, adding ethanol to precipitate inorganic salts, filtering, and then
concentrating the final filtrate to yield the product.[2]
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Synthesis Workflow: 4-Bromopicolinic Acid

Start: 4-bromo-2-methylpyridine
+ Water

Heat to 80°C
Add KMnOa (portion-wise)

tep 2

Stir at 80°C for 3-4h

Cool & Filter
(Remove MnO32)

Acidify Filtrate
(HCl to pH 4-5)

Isolate Product
(Filtration & Drying)

End Product:
4-Bromopicolinic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromopicolinic acid via oxidation.
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Reactivity and Key Chemical Transformations

The utility of 4-Bromopicolinic acid stems from its two distinct reactive sites: the carboxylic
acid and the C4-bromine atom. This dual functionality allows for orthogonal chemical
modifications.

e Carboxylic Acid Group: The -COOH group can readily undergo standard transformations
such as esterification, amidation (coupling with amines), reduction to an alcohol, or
conversion to an acyl chloride.

e Bromine Atom: The bromine atom is an excellent leaving group for various cross-coupling
reactions, including Suzuki, Stille, Sonogashira, and Buchwald-Hartwig aminations. This
allows for the introduction of diverse aryl, heteroaryl, alkyl, or amino substituents at the 4-
position of the pyridine ring.[4]

Key Reaction Pathways
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Click to download full resolution via product page
Caption: Common transformations of 4-Bromopicolinic acid's functional groups.

Applications in Research and Development

4-Bromopicolinic acid is a versatile building block with documented applications across
several R&D sectors.

o Pharmaceutical Synthesis: It is a key intermediate in the development of new therapeutic
agents. Its derivatives have been investigated for anti-inflammatory, anti-cancer, and
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antibacterial properties.[1][3] The compound has also been linked to activity as a
metabotropic glutamate receptor antagonist.[1]

o Agrochemicals: The pyridine core is a common feature in many pesticides. This compound
serves as a precursor for novel herbicides and fungicides aimed at improving crop
protection.[3]

o Material Science: It is employed in the synthesis of advanced materials, such as specialized
polymers and coatings, where the pyridine moiety can impart specific properties like thermal
stability or chelating ability.[3]

e Biochemical Research: The molecule is used as a tool in studying biochemical pathways and
enzyme interactions.[3]

Primary Application Areas

Pharmaceuticals Agrochemicals Material Science . .
( Biochemical Probes

(Anti-cancer, Anti-inflammatory) (Herbicides, Fungicides) Polymers, Coatings)

4-Bromopicolinic Acid

Click to download full resolution via product page

Caption: Logical map of 4-Bromopicolinic acid to its main R&D applications.

Safety and Handling

4-Bromopicolinic acid is classified as an irritant. Standard laboratory safety protocols should

be followed during handling, including the use of personal protective equipment (PPE) such as
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a
fume hood.[6]
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Hazard Information Details References
GHS Pictogram GHSO07 (Exclamation Mark) [7]
Signal Word Warning [7]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements o [61[7]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P305+P351+P338:
Precautionary Statements IF IN EYES: Rinse cautiously [61[7]

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Conclusion

4-Bromopicolinic acid is a high-value chemical intermediate whose utility is well-established
in the fields of drug discovery, agrochemical synthesis, and material science. Its defined
physicochemical properties, straightforward synthesis, and versatile reactivity make it an
indispensable tool for chemists and researchers. Proper understanding of its characteristics
and safe handling are essential for its effective application in creating novel and complex
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromopicolinic Acid
(CAS: 30766-03-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016424#4-bromopicolinic-acid-cas-number-30766-
03-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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